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Compound of Interest

Compound Name: Anticancer agent 14

Cat. No.: B14908348

A comprehensive search for the preliminary pharmacokinetic properties of a compound
identified as "Anticancer agent 14" reveals a significant challenge: the term does not refer to a
single, specific therapeutic agent. Instead, the designation "(14)" or "14" appears in various
research papers as a citation number, each pointing to a different substance with potential
anticancer activities. This ambiguity makes it impossible to provide a consolidated technical
guide or whitepaper on the core pharmacokinetic properties of a singular "Anticancer agent
14."

The investigation across multiple scientific databases and research articles shows "Anticancer
agent 14" being associated with a diverse range of substances, including:

o A component from Tectaria plants: In studies exploring the anticancer potential of certain
plants, "(14)" is used as a citation to refer to a previously mentioned anticancer agent.[1][2]

o A hydroxamic acid derivative: Research on histone deacetylase (HDAC) inhibitors mentions
a specific hydroxamic acid derivative as "anticancer agent. 14," again using the number as a
reference.[3]

o An anthracycline: The synthesis of a novel anthracycline compound is described in a paper
where it is referred to as "anticancer agent, 14."[4]

o Natural alkaloids and other compounds: The term also appears in the context of naturally
occurring alkaloids like ellipticine and in computational studies on various chemical entities
with potential anticancer effects.[5]
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This lack of a standardized nomenclature for "Anticancer agent 14" prevents the aggregation
of specific quantitative pharmacokinetic data, such as absorption, distribution, metabolism, and
excretion (ADME) parameters. Consequently, the creation of structured data tables, detailed
experimental protocols, and visualizations of signaling pathways for a single, defined molecule
is not feasible.

To obtain the desired in-depth technical guide, it is crucial to first identify the specific chemical
entity of interest that has been ambiguously referred to as "Anticancer agent 14" in a
particular context or publication. Without this clarification, a meaningful and accurate
compilation of its pharmacokinetic properties and related experimental details remains
unattainable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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